Cas no 6047-25-2 (Iron(II) Oxalate Dihydrate)

• Product Name: Iron(II) Oxalate Dihydrate
• CAS No: 6047-25-2
• MF: C₂H₄FeO₆
• MW: 179.894562721252
• MDL: MFCD00150040
• CID: 46361
• PubChem ID: 24858619
• Update Time: 2025-07-01

Iron(II) Oxalate Dihydrate Chemical and Physical Properties

Names and Identifiers

• Iron(II) oxalate dihydrate
• ferrous oxalate dihydrate
• Ironoxalatedihydrateminyellowpowder
• Iron oxalate dihydrate
• Eisen(II)-oxalat-dihydrat
• FERROUS OXALATE 2H2O
• FERROUSOXALATE,PURIFIED
• Ferrox
• hydrous ferrous oxalate
• IndiuM
• IRON(II) OXALATE
• IRON(II) OXALATE 2 H2O
• iron(II) oxalate dhydrate
• Ironprotoxalate
• Z6X3YBU50D
• Iron(II) oxalate hydrate
• iron(2+); oxalate; dihydrate
• NPLZZSLZTJVZSX-UHFFFAOYSA-L
• Iron, diaqua(ethanedioato(2-)-kappaO1,kappaO2)-, (T-4)-
• Iron(2+) ethanedioate--water (1/1/2)
• Iron(II) oxalate dihydrate, Puratronic®
• Tetramethylthiuram Disulfide
• Iron(II) Oxalate Dihydrate

• MDL： MFCD00150040
• Inchi： 1S/C2H2O4.Fe.2H2O/c3-1(4)2(5)6;;;/h(H,3,4)(H,5,6);;2*1H2/q;+2;;/p-2
• InChI Key： NPLZZSLZTJVZSX-UHFFFAOYSA-L
• SMILES： [Fe+2].[O-]C(C(=O)[O-])=O.O.O

Computed Properties

• Exact Mass: 179.93600
• Monoisotopic Mass: 179.93573
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 60.5
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 82.3

Experimental Properties

• Color/Form: Pale yellow orthorhombic crystals
• Density: 2.28 g/mL at 25 °C(lit.)
• Melting Point: 210°C
• Boiling Point: 365.1 °C at 760 mmHg
• Flash Point: 188.8 °C
• Water Partition Coefficient: Soluble in water. Insoluble in acetic acid.
• Stability/Shelf Life: Stable. Hygroscopic. Incompatible with strong oxidizing agents.
• PSA: 98.72000
• LogP: -3.64490
• Solubility: Crystal water was lost at 142 ℃ under vacuum. The solubility is 0.22g/100g in cold water and 0.026g/100g in hot water, which can be dissolved in cold salt solution. Soluble in dilute acid.
• Sensitiveness: Hygroscopic

Iron(II) Oxalate Dihydrate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302;H312
• Warning Statement： P280
• Hazardous Material transportation number：3288
• WGK Germany：1
• Hazard Category Code： 21/22
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R21/22
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Store at room temperature

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Oxides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Iron(II) Oxalate Dihydrate

Introduction to Iron(II) Oxalate Dihydrate (CAS No. 6047-25-2)

Iron(II) Oxalate Dihydrate, also known by its CAS registry number CAS No. 6047-25-2, is a chemical compound with the molecular formula FeC₂O₄·2H₂O. This compound is a hydrated form of iron oxalate, specifically the divalent iron salt of oxalic acid. It is widely recognized in various scientific and industrial applications due to its unique chemical properties and versatility. The compound is often used in research, pharmaceuticals, and material science, making it a subject of interest in both academic and industrial settings.

The synthesis of Iron(II) Oxalate Dihydrate typically involves the reaction of iron salts with oxalic acid or its derivatives. This process can be optimized through various methods, including precipitation techniques, which allow for precise control over the product's purity and crystallinity. Recent advancements in green chemistry have led to more sustainable methods for producing this compound, reducing environmental impact while maintaining high yields.

In terms of physical properties, Iron(II) Oxalate Dihydrate appears as a bright yellow crystalline solid with a molar mass of approximately 189.73 g/mol. It is sparingly soluble in water but exhibits higher solubility in organic solvents such as ethanol and acetone. Its thermal stability is a key factor in its applications; the compound decomposes upon heating, releasing water and forming anhydrous iron oxalate at higher temperatures.

Chemically, Iron(II) Oxalate Dihydrate is notable for its role as a precursor in the synthesis of other iron compounds. For instance, it can be converted into iron oxide (Fe₃O₄) through thermal decomposition, which is widely used in magnetic materials and catalysis. Additionally, it serves as a starting material for the production of iron-based nanoparticles, which have gained significant attention in nanotechnology for their potential applications in medicine, electronics, and energy storage.

The application of Iron(II) Oxalate Dihydrate extends into the field of electrochemistry, where it is employed as an electrode material due to its excellent redox properties. Recent studies have explored its use in supercapacitors and batteries, highlighting its ability to enhance energy storage efficiency. Furthermore, its role as a catalyst in organic synthesis has been extensively investigated, with findings suggesting improved catalytic activity under specific reaction conditions.

In the pharmaceutical industry, Iron(II) Oxalate Dihydrate has been studied for its potential as an iron supplement. However, its bioavailability and toxicity profile are critical considerations that require further research to ensure safe therapeutic use. Emerging research also points to its potential role in drug delivery systems, where it could serve as a biocompatible carrier for targeted drug release.

The environmental impact of CAS No. 6047-25-2 has been another area of focus for researchers. Studies have examined its behavior in aquatic environments and its potential toxicity to aquatic organisms. Results indicate that while it can be harmful at high concentrations, proper disposal and treatment methods can mitigate these risks.

In conclusion, Iron(II) Oxalate Dihydrate, identified by CAS No. 6047-25-2, remains a significant compound with diverse applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in scientific research and industrial processes. As ongoing studies continue to uncover new applications and improve synthesis methods, the significance of this compound is expected to grow further.